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Compound of Interest

Compound Name: Z-335 sodium

Cat. No.: B15569092

An extensive review of published scientific literature reveals a significant lack of accessible
data on a compound specifically identified as "Z-335 sodium." Searches for this term did not
yield specific research papers, clinical trials, or detailed pharmacological information that would
be necessary to conduct an independent validation and create a comprehensive comparison
guide as requested.

The publicly available information on "Z-335 sodium" is limited to a chemical entry, providing
its molecular formula (C18H17CINO4S.Na) and structure, without any associated biological or
pharmacological data.[1]

It is crucial to distinguish "Z-335 sodium" from other substances with similar-sounding names
that appeared in the search results but are chemically and functionally distinct. These include:

o PEG-3350 and Electrolytes: Several studies refer to a combination of polyethylene glycol
3350, sodium chloride, sodium bicarbonate, and potassium chloride.[2][3] This is a well-
documented osmotic laxative used for bowel preparation before colonoscopies.[2][3][4][5]
Clinical trials on this mixture focus on electrolyte changes, such as hyponatremia, and
efficacy of bowel cleansing.[4][6]

e Zinc Finger Protein 335 (ZFP335): Research was also identified concerning a protein named
ZFP335. This protein is involved in the regulation of natural killer (NK) cell function in the
context of colorectal carcinoma and is linked to the JAK1/3 signaling pathway.[7] This is a
biological protein and is unrelated to the chemical compound "Z-335 sodium."
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Due to the absence of published research on the efficacy, safety, mechanism of action, and
experimental protocols for "Z-335 sodium," it is not possible to provide the requested
independent validation, comparison with alternatives, or detailed data presentation and
visualizations.

Researchers, scientists, and drug development professionals seeking information on "Z-335
sodium™ may need to consult internal or proprietary databases, as the compound does not
appear to be the subject of publicly accessible scientific literature at this time. Without primary
research data, any attempt at a comparative analysis or pathway visualization would be
speculative and not based on validated scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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